Cas no 2228345-56-8 ((4,6-dichloropyridin-3-yl)methanesulfonyl fluoride)

• Product Name: (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride
• CAS No: 2228345-56-8
• MF: C₆H₄Cl₂FNO₂S
• MW: 244.070861816406
• CID: 6561253
• PubChem ID: 165652189
• Update Time: 2025-10-17

(4,6-dichloropyridin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride
• 2228345-56-8
• EN300-1584134

• Inchi： 1S/C6H4Cl2FNO2S/c7-5-1-6(8)10-2-4(5)3-13(9,11)12/h1-2H,3H2
• InChI Key： ZKCZFKJLJVMGGQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CS(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 242.9323831g/mol
• Monoisotopic Mass: 242.9323831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Additional information on (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride

Introduction to (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228345-56-8)

(4,6-dichloropyridin-3-yl)methanesulfonyl fluoride, with the CAS number 2228345-56-8, is a versatile compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a methanesulfonyl fluoride group attached to a 4,6-dichloropyridin-3-yl moiety. The combination of these functional groups endows the molecule with a range of useful properties, making it a valuable reagent in various synthetic pathways and biological studies.

The chemical structure of (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride is particularly noteworthy for its potential applications in the synthesis of complex organic molecules. The methanesulfonyl fluoride group is known for its reactivity and can participate in various chemical reactions, such as nucleophilic substitution and electrophilic addition. The 4,6-dichloropyridin-3-yl moiety, on the other hand, provides additional functional groups that can be further modified or utilized in subsequent synthetic steps.

Recent advancements in the field of organic synthesis have highlighted the utility of (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated the use of this compound as a key intermediate in the synthesis of a series of potent and selective inhibitors of a specific enzyme involved in cancer progression. The researchers found that the unique structure of (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride allowed for efficient and selective modification, leading to compounds with improved pharmacological properties.

In addition to its role in pharmaceutical research, (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride has also been explored for its potential applications in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 investigated the use of this compound as a precursor for the synthesis of novel herbicides. The researchers found that derivatives of (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride exhibited high efficacy against a range of weed species while demonstrating low toxicity to non-target organisms. This finding opens up new possibilities for the development of environmentally friendly agrochemicals.

The physical and chemical properties of (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride have been extensively studied to understand its behavior under different conditions. The compound is typically supplied as a colorless liquid with a molecular weight of approximately 279.1 g/mol. It is stable under standard laboratory conditions but should be stored away from moisture and strong bases to prevent degradation. The melting point and boiling point of this compound are not well-documented due to its reactivity and potential hazards associated with handling high-boiling liquids.

Safety considerations are paramount when working with (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride. While it is not classified as a hazardous material under current regulations, it is important to handle this compound with appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact and inhalation. Additionally, proper ventilation should be ensured when working with this compound to minimize exposure risks.

In conclusion, (4,6-dichloropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228345-56-8) is a highly versatile compound with significant potential in various fields of research and development. Its unique chemical structure makes it an invaluable reagent for synthetic chemists and pharmaceutical scientists alike. As ongoing research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow in the coming years.